
Navigating the Landscape of Chloro-Substituted
Indole Carboxylates: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
ethyl 4-chloro-1H-indole-5-

carboxylate

CAS No.: 1057076-56-8

Cat. No.: B1427316

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous

natural products and synthetic drugs. The introduction of substituents, such as a chloro group

and an ethyl carboxylate, onto the indole ring system creates a diverse chemical space for the

development of novel therapeutic agents. This guide provides an in-depth look at the physical

and chemical properties of ethyl chloro-1H-indole carboxylates, with a focus on commercially

available and well-documented isomers.

While the specific isomer, ethyl 4-chloro-1H-indole-5-carboxylate, is not widely reported in

scientific literature or commercial catalogs, a comprehensive understanding of its closely

related and more accessible isomers is invaluable for researchers in this field. This guide will

focus on the physical properties, spectral data, and synthesis of ethyl 4-chloro-1H-indole-2-

carboxylate and ethyl 5-chloro-1H-indole-2-carboxylate, and will also touch upon the 3-

carboxylate isomer.
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The Isomeric Landscape of Ethyl Chloro-1H-Indole
Carboxylates
The substitution pattern on the indole ring significantly influences the molecule's physical and

chemical properties, as well as its biological activity. The following diagram illustrates the

structures of the key isomers discussed in this guide.
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Caption: Chemical structures of key ethyl chloro-1H-indole carboxylate isomers.

Ethyl 4-chloro-1H-indole-2-carboxylate
This isomer is a valuable building block in organic synthesis. Its physical and spectral

properties are well-documented.

Physical and Chemical Properties
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Property Value Source

CAS Number 53590-46-8 [1][2]

Molecular Formula C₁₁H₁₀ClNO₂ [1][2]

Molecular Weight 223.66 g/mol [1][2]

Appearance Faint beige powder [1]

Melting Point 168-170 °C [1][2]

Boiling Point
375.0 ± 22.0 °C at 760 mmHg

(Predicted)
[1][2]

Density 1.329 ± 0.06 g/cm³ (Predicted) [1]

Storage Temperature 2-8°C [1]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of this

compound. While a complete set of spectra is not publicly available, typical chemical shifts in

¹H and ¹³C NMR can be predicted based on the structure and data from similar indole

derivatives.

Safety Information
As with any chemical reagent, proper handling and safety precautions are essential.

Hazard Statement
Precautionary
Statement

Signal Word Pictogram

H302, H315, H319,

H335

P261,

P305+P351+P338
Warning GHS07 (Harmful)

Source: Amadis Chemical[3]

Synthesis Outline
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The synthesis of ethyl 4-chloro-1H-indole-2-carboxylate can be achieved through various

synthetic routes, often involving the Fischer indole synthesis or other cyclization strategies

starting from appropriately substituted anilines and keto-esters. A common precursor is 3-

chlorophenylhydrazine hydrochloride.[1]

3-Chlorophenylhydrazine Hydrazone formationEthyl pyruvate CyclizationAcid catalyst (e.g., PPA) Ethyl 4-chloro-1H-indole-2-carboxylate

Click to download full resolution via product page

Caption: A generalized synthetic pathway to ethyl 4-chloro-1H-indole-2-carboxylate.

Ethyl 5-chloro-1H-indole-2-carboxylate
This isomer is widely used in medicinal chemistry and serves as a key intermediate in the

synthesis of various pharmaceuticals, including potential anti-cancer and anti-inflammatory

agents.[4]

Physical and Chemical Properties
Property Value Source

CAS Number 4792-67-0 [5]

Molecular Formula C₁₁H₁₀ClNO₂ [5]

Molecular Weight 223.66 g/mol [5]

Appearance White to yellow crystal powder

Melting Point 166-168 °C

Boiling Point 375 °C at 760 mmHg

Storage Temperature
Room temperature, sealed in

dry conditions

Spectroscopic Data
Spectroscopic data for this isomer is available, providing a definitive means of identification.
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¹H NMR (CDCl₃, 400 MHz): A proton NMR spectrum is available and shows characteristic

peaks for the aromatic, ethyl, and indole NH protons.[6]

Crystal Structure: The crystal structure has been determined, providing precise bond lengths

and angles.[7]

Safety Information
Hazard Statement

Precautionary
Statement

Signal Word Pictogram

H315, H319, H335
P261,

P305+P351+P338
Warning GHS07 (Harmful)

Source: MilliporeSigma

Synthesis Protocol
A common synthetic route involves the reaction of 4-chlorophenylhydrazine with a pyruvate

derivative followed by cyclization.

Example Protocol: Synthesis from Ethyl 2-[(4-chlorophenyl)hydrazinylidene]propionate

Preparation of Polyphosphoric Acid (PPA) mixture: Mix 500 g of polyphosphoric acid with 250

g of phosphoric acid and heat to 70 °C with stirring.

Addition of Starting Material: In batches, add 70 g of ethyl 2-[(4-

chlorophenyl)hydrazinylidene]propionate, maintaining the reaction temperature between 70-

90 °C.

Reaction: After the addition is complete, continue the reaction for 1 hour, ensuring the

starting material is fully consumed. Maintain the temperature for an additional 40 minutes to

ensure complete cyclization.

Work-up: The reaction mixture is then cooled and worked up using standard procedures to

isolate the product.

Source: ChemicalBook[8]
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Ethyl 4-chloro-1H-indole-3-carboxylate
Information on this isomer is less common than the 2-carboxylate counterparts. However, it is

commercially available, indicating its utility in specialized synthetic applications.

Property Value Source

CAS Number 1009818-70-5 [9]

Molecular Formula C₁₁H₁₀ClNO₂ -

Molecular Weight 223.66 g/mol -

Further physical and spectral data for this isomer are not readily available in public databases.

Researchers interested in this compound are advised to consult the supplier for a certificate of

analysis.

Conclusion
While the initially requested ethyl 4-chloro-1H-indole-5-carboxylate remains an elusive target

in the chemical literature, its isomers, particularly the 2-carboxylates, are well-characterized

and commercially available compounds. They serve as versatile intermediates in the synthesis

of a wide range of biologically active molecules. This guide provides a foundational

understanding of their physical properties, spectral characteristics, and synthetic

methodologies, empowering researchers to effectively utilize these valuable building blocks in

their drug discovery and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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